Cas no 921813-45-8 (2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide)

• Product Name: 2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
• CAS No: 921813-45-8
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 6434688
• PubChem ID: 41683336
• Update Time: 2025-05-19

2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
• Benzamide, N-(2,3-dihydro-1-methyl-2-oxo-1H-indol-5-yl)-2,3-dimethoxy-
• 2,3-dimethoxy-N-(1-methyl-2-oxoindolin-5-yl)benzamide
• F2257-0125
• 2,3-dimethoxy-N-(1-methyl-2-oxo-3H-indol-5-yl)benzamide
• 921813-45-8
• AKOS024632159

• Inchi： 1S/C18H18N2O4/c1-20-14-8-7-12(9-11(14)10-16(20)21)19-18(22)13-5-4-6-15(23-2)17(13)24-3/h4-9H,10H2,1-3H3,(H,19,22)
• InChI Key： SJPDLZJWZLRXGH-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1C)NC(C1C=CC=C(C=1OC)OC)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 511.1±50.0 °C(Predicted)
• pka: 12.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide

Recent Advances in the Study of 2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS: 921813-45-8)

The compound 2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS: 921813-45-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole and benzamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic utility in diseases such as cancer and neurodegenerative disorders.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in cell proliferation and survival pathways. In vitro and in vivo studies have demonstrated that 2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide exhibits potent inhibitory activity against certain tyrosine kinases, which are often dysregulated in cancer. The compound's binding affinity and selectivity have been further characterized using X-ray crystallography and molecular docking studies, providing valuable insights into its interaction with target proteins.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary studies suggest that it may modulate pathways involved in neuroinflammation and oxidative stress, which are critical factors in diseases like Alzheimer's and Parkinson's. Researchers have also explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), to assess its suitability as a drug candidate. These studies have highlighted both the strengths and limitations of the compound, guiding further optimization efforts.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on developing more efficient and scalable routes for the production of 2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide. Novel synthetic methodologies have been reported, offering improved yields and reduced environmental impact. These advancements are crucial for facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability need to be addressed to enhance its therapeutic efficacy. Furthermore, comprehensive toxicity studies are required to ensure its safety profile. Ongoing research aims to tackle these issues through structural modifications and formulation strategies.

In conclusion, 2,3-dimethoxy-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS: 921813-45-8) represents a compelling candidate for further investigation in chemical biology and drug discovery. Its multifaceted pharmacological properties and recent advancements in its study underscore its potential to contribute to the development of novel therapeutics. Future research will likely focus on refining its properties and expanding its applications, paving the way for clinical translation.